2-(1,3-Benzothiazol-2-yl)-4-[(4-ethylphenyl)iminomethyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[(4-ethylphenyl)iminomethyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
354542-81-7
VCID:
VC0447486
InChI:
InChI=1S/C20H15F3N4OS/c1-2-12-7-9-13(10-8-12)24-11-14-17(20(21,22)23)26-27(18(14)28)19-25-15-5-3-4-6-16(15)29-19/h3-11,26H,2H2,1H3
SMILES:
CCC1=CC=C(C=C1)N=CC2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula:
C20H15F3N4OS
Molecular Weight:
416.4g/mol
2-(1,3-Benzothiazol-2-yl)-4-[(4-ethylphenyl)iminomethyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 354542-81-7
Main Products
VCID: VC0447486
Molecular Formula: C20H15F3N4OS
Molecular Weight: 416.4g/mol
![2-(1,3-Benzothiazol-2-yl)-4-[(4-ethylphenyl)iminomethyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 354542-81-7](/images/no_structure.jpg)
| CAS No. | 354542-81-7 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[(4-ethylphenyl)iminomethyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C20H15F3N4OS |
| Molecular Weight | 416.4g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[(4-ethylphenyl)iminomethyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C20H15F3N4OS/c1-2-12-7-9-13(10-8-12)24-11-14-17(20(21,22)23)26-27(18(14)28)19-25-15-5-3-4-6-16(15)29-19/h3-11,26H,2H2,1H3 |
| Standard InChIKey | GRKOSGVULGEBSX-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)N=CC2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| Canonical SMILES | CCC1=CC=C(C=C1)N=CC2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| PubChem Compound | 1894835 |
| Last Modified | Nov 11 2021 |
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